molecular formula C12H13NO2 B6258041 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopentan]-3-one CAS No. 1367920-58-8

3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopentan]-3-one

Cat. No. B6258041
CAS RN: 1367920-58-8
M. Wt: 203.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3,4-dihydrospiro[1,4-benzoxazine-2,1’-cyclopentan]-3-one” is a chemical compound. Unfortunately, there is limited information available about this specific compound .


Molecular Structure Analysis

The molecular structure of a compound provides information about the arrangement of atoms within the molecule. Unfortunately, specific details about the molecular structure of “3,4-dihydrospiro[1,4-benzoxazine-2,1’-cyclopentan]-3-one” are not available in the resources I have .


Chemical Reactions Analysis

The chemical reactions involving “3,4-dihydrospiro[1,4-benzoxazine-2,1’-cyclopentan]-3-one” would depend on the conditions and reagents used. Unfortunately, specific information about the chemical reactions of this compound is not available in the resources I have .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, and reactivity. Unfortunately, specific physical and chemical properties of “3,4-dihydrospiro[1,4-benzoxazine-2,1’-cyclopentan]-3-one” are not available in the resources I have .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, specific safety and hazard information for “3,4-dihydrospiro[1,4-benzoxazine-2,1’-cyclopentan]-3-one” is not available in the resources I have .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopentan]-3-one involves the condensation of 2-aminophenol with cyclopentanone followed by cyclization to form the spirocyclic benzoxazine ring system.", "Starting Materials": [ "2-aminophenol", "cyclopentanone", "acetic acid", "sodium acetate", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "hydrogen peroxide", "ethanol" ], "Reaction": [ "Step 1: Dissolve 2-aminophenol (1.0 eq) in acetic acid and add sodium acetate (1.1 eq) and sulfuric acid (0.1 eq).", "Step 2: Cool the mixture to 0-5°C and add a solution of sodium nitrite (1.1 eq) in water dropwise with stirring.", "Step 3: After the addition is complete, stir the mixture for 10-15 minutes at 0-5°C.", "Step 4: Add a solution of cyclopentanone (1.2 eq) in acetic acid dropwise with stirring at 0-5°C.", "Step 5: After the addition is complete, stir the mixture for 2-3 hours at room temperature.", "Step 6: Add sodium hydroxide solution to the reaction mixture to adjust the pH to 8-9.", "Step 7: Extract the product with ethyl acetate and wash the organic layer with water.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 9: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexane as the eluent.", "Step 10: Cyclize the purified product by adding hydrogen peroxide (1.2 eq) in ethanol and stirring at room temperature for 2-3 hours.", "Step 11: Isolate the product by filtration and wash with ethanol.", "Step 12: Dry the product under vacuum to obtain 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopentan]-3-one." ] }

CAS RN

1367920-58-8

Product Name

3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopentan]-3-one

Molecular Formula

C12H13NO2

Molecular Weight

203.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.